7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-ol
• InChI: InChI=1S/C11H14O2/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h3,5,7,10,12H,2,4,6H2,1H3
• InChI Key: ZHBAQFWRKBJXSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC(C2)O)C=C1

Description

7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-methoxy-3,4-dihydro-1H-naphthalene (5.00 g, 28.4 mmol) in MeOH (5 mL) is added to a suspension of NaBH4 (2.8 g, 74 mmol) in MeOH (40 mL) at −20° C. The mixture is stirred at −20° C. for 10 min. Solid NH4Cl is added, and the mixture is concentrated to remove most of the MeOH. The residue is partitioned between EtOAc and, sequentially, aq. NH4Cl and brine. The organic layer is dried over MgSO4 and concentrated to afford 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-ol as a red solid.